Cas no 90162-14-4 (1-Naphthalenecarboxylic acid, 6-hydroxy-, ethyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 6-hydroxy-, ethyl ester
• CAS No: 90162-14-4
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 792889
• PubChem ID: 59264852
• Update Time: 2023-10-31

1-Naphthalenecarboxylic acid, 6-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 6-hydroxy-, ethyl ester
• ethyl 6-hydroxy-1-naphthoate
• ethyl 6-hydroxynaphthalene-1-carboxylate
• DTXSID20731405
• SCHEMBL2116049
• Ethyl 6-hydroxy-1-naphthalenecarboxylate
• IVLITUODSPOGMP-UHFFFAOYSA-N
• Ethyl6-hydroxynaphthalene-1-carboxylate
• FT-0756906
• 90162-14-4
• Ethyl 6-naphthol-1-carboxylate

• Inchi： 1S/C13H12O3/c1-2-16-13(15)12-5-3-4-9-8-10(14)6-7-11(9)12/h3-8,14H,2H2,1H3
• InChI Key： IVLITUODSPOGMP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C2C=C(C=CC2=1)O)=O

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų